Cas no 934980-79-7 (2-(3-Bromophenyl)butanoic acid)

• Product Name: 2-(3-Bromophenyl)butanoic acid
• CAS No: 934980-79-7
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4797498
• PubChem ID: 18989354
• Update Time: 2023-08-17

2-(3-Bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)butanoic acid
• 2-(3-Bromophenyl)butanoic acid

• Inchi： 1S/C10H11BrO2/c1-2-9(10(12)13)7-4-3-5-8(11)6-7/h3-6,9H,2H2,1H3,(H,12,13)
• InChI Key： HCRPFUQKLXWVGI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes